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Compound of Interest

Compound Name: 4-Hydroxy-4'-nitrostilbene

Cat. No.: B095468

Application Notes and Protocols for 4-Hydroxy-
4'-nitrostilbene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,
and use of 4-Hydroxy-4'-nitrostilbene. The information is intended to guide researchers,
scientists, and drug development professionals in utilizing this compound effectively and safely
in a laboratory setting.

Compound Information

4-Hydroxy-4'-nitrostilbene is a stilbene derivative characterized by the presence of a hydroxyl
group and a nitro group on opposite ends of the stilbene backbone.[1] This substitution pattern
gives the molecule potential applications in various research areas, including as a chemical
intermediate and for its biological properties.[1]

Table 1: Physical and Chemical Properties of 4-Hydroxy-4'-nitrostilbene

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b095468?utm_src=pdf-interest
https://www.benchchem.com/product/b095468?utm_src=pdf-body
https://www.benchchem.com/product/b095468?utm_src=pdf-body
https://www.evitachem.com/product/evt-1191881
https://www.evitachem.com/product/evt-1191881
https://www.benchchem.com/product/b095468?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula C14H11NO3 [2][3]
Molecular Weight 241.24 g/mol [2][4]

Yellow to orange to brown
Appearance [1]
crystals or powder

CAS Number 19221-08-0 [3]

4-[(E)-2-(4-
IUPAC Name _ [4]
nitrophenyl)ethenyl]phenol

4-Nitro-4'-hydroxystilbene,
Synonyms ) [4]
(E)-4-(4-Nitrostyryl)phenol

Safety, Handling, and Storage Protocols

Proper handling and storage of 4-Hydroxy-4'-nitrostilbene are crucial to ensure laboratory
safety and maintain the integrity of the compound.

4-Hydroxy-4'-nitrostilbene is classified as a hazardous substance. The primary hazards are
skin irritation, serious eye irritation, and potential respiratory irritation.

Table 2: Hazard Identification and GHS Classification

Hazard GHS Classification Precautionary Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L

Irritation irritation.

Specific target organ toxicity — )
] ) H335: May cause respiratory
single exposure (Respiratory Category 3 S
o irritation.
tract irritation)

Personal Protective Equipment (PPE):
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Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a laboratory coat and ensure skin is not exposed.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if
working in a poorly ventilated area or when dust formation is likely.

Ventilation: Always handle 4-Hydroxy-4'-nitrostilbene in a well-ventilated area, preferably in
a chemical fume hood.

Avoid Dust Formation: Minimize the generation of dust when handling the solid compound.

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

Avoid Contact: Prevent contact with skin, eyes, and clothing.

Container: Keep the container tightly closed.

Environment: Store in a dry, cool, and well-ventilated place.

Incompatible Materials: Store away from strong oxidizing agents.

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops and persists.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.
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Application Notes: Potential as a Kinase Inhibitor

Stilbene derivatives have been investigated for their biological activities, including the inhibition
of protein kinases.[5] Dysregulation of kinase activity is implicated in numerous diseases,
making them important therapeutic targets.[6] The following protocol is a general guideline for
evaluating the in vitro inhibitory activity of 4-Hydroxy-4'-nitrostilbene against a specific protein
kinase.

Experimental Protocol: In Vitro Kinase Inhibition
Assay

This protocol outlines a method to determine the half-maximal inhibitory concentration (ICso) of
4-Hydroxy-4'-nitrostilbene against a target protein kinase. A common method for this is a
luminescence-based assay that measures the amount of ATP remaining after a kinase
reaction.

e 4-Hydroxy-4'-nitrostilbene

e Recombinant human kinase of interest

» Kinase-specific substrate

o Staurosporine (positive control inhibitor)

e ATP (Adenosine 5'-triphosphate)

» Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgClz, 1 mM EGTA, 0.01% Brij-35)
e DMSO (Dimethyl sulfoxide)

o 384-well plates (low-volume, white)

e Luminescence-based kinase assay kit (e.g., ADP-Glo™)

» Plate reader capable of luminescence detection

e Compound Preparation:
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o Prepare a stock solution of 4-Hydroxy-4'-nitrostilbene in 100% DMSO.

o Perform a serial dilution of the stock solution in DMSO to create a range of concentrations
for testing.

Kinase Reaction:

o Add the diluted 4-Hydroxy-4'-nitrostilbene or control (DMSO for no inhibition,
staurosporine for positive control) to the wells of the 384-well plate.

o Add the kinase enzyme to all wells except the "no enzyme" control wells.

o Incubate the plate at room temperature for a defined period (e.g., 15-30 minutes) to allow
the compound to bind to the kinase.

o Initiate the kinase reaction by adding a mixture of the kinase-specific substrate and ATP.

o Incubate the plate at room temperature for the recommended reaction time (e.g., 60
minutes).

Detection:

o Stop the kinase reaction and measure the remaining ATP by adding the detection reagent
from the luminescence-based kinase assay kit, following the manufacturer's instructions.

o Incubate as required by the kit.
o Measure the luminescence signal using a plate reader.
The luminescence signal is inversely proportional to the kinase activity.

Normalize the data using the "no enzyme" (100% inhibition) and "DMSQO" (0% inhibition)
controls.

Plot the normalized data as a function of the logarithm of the inhibitor concentration.

Fit the data to a sigmoidal dose-response curve to determine the ICso value.
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Caption: Workflow for an in vitro kinase inhibition assay.
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Start: Handling
4-Hydroxy-4'-nitrostilbene

Wear Appropriate PPE:
- Safety Goggles
- Lab Coat
- Chemical-Resistant Gloves

'

Work in a Well-Ventilated Area
(Chemical Fume Hood)

l

Handle with Care:
- Avoid dust formation
- Avoid contact with skin and eyes

l

Store Properly:
- Tightly closed container
- Cool, dry, well-ventilated area
- Away from oxidizing agents

'

Dispose of Waste According to
Institutional and Local Regulations

End of Procedure

Click to download full resolution via product page

Caption: Protocol for safe handling of 4-Hydroxy-4'-nitrostilbene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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